2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Product Name, component content, use to
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection
2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 131300-1g |
1,7-Dihydroxynaphthalene |
575-38-2 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 131300-5g |
1,7-Dihydroxynaphthalene |
575-38-2 | 95% | 5g |
￡32.00 | 2022-02-28 | |
| Fluorochem | 131300-25g |
1,7-Dihydroxynaphthalene |
575-38-2 | 95% | 25g |
￡83.00 | 2022-02-28 | |
| Fluorochem | 131300-500g |
1,7-Dihydroxynaphthalene |
575-38-2 | 98% | 500g |
£806.00 | 2021-07-01 | |
| Alichem | A219003660-250mg |
1-Hydroxy-7-naphthol |
575-38-2 | 98% | 250mg |
$720.80 | 2023-09-01 | |
| Alichem | A219003660-500mg |
1-Hydroxy-7-naphthol |
575-38-2 | 98% | 500mg |
$1029.00 | 2023-09-01 | |
| Alichem | A219003660-1g |
1-Hydroxy-7-naphthol |
575-38-2 | 98% | 1g |
$1600.75 | 2023-09-01 | |
| Apollo Scientific | OR906184-5g |
1,7-Dihydroxynaphthalene |
575-38-2 | 98% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR906184-25g |
1,7-Dihydroxynaphthalene |
575-38-2 | 98% | 25g |
£61.00 | 2025-02-20 | |
| Apollo Scientific | OR906184-100g |
1,7-Dihydroxynaphthalene |
575-38-2 | 98% | 100g |
£259.00 | 2025-03-21 |
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1,7-Dihydroxynaphthalene (CAS No. 575-38-2) is a versatile organic compound belonging to the naphthalene derivatives family. This dihydroxy-substituted naphthalene has gained significant attention in various industries due to its unique chemical properties and wide-ranging applications. As researchers continue to explore sustainable chemical alternatives, compounds like 1,7-dihydroxynaphthalene are becoming increasingly important in modern material science and specialty chemistry.
The molecular structure of 1,7-dihydroxynaphthalene features two hydroxyl groups at the 1 and 7 positions of the naphthalene ring system. This specific arrangement contributes to its distinctive chemical behavior, including its solubility characteristics and reactivity patterns. Many scientists are currently investigating how naphthalene derivatives like this compound can contribute to green chemistry initiatives, particularly in the development of eco-friendly dyes and biodegradable materials.
One of the most common questions researchers ask about 1,7-dihydroxynaphthalene 575-38-2 concerns its synthesis methods. The compound can be produced through several synthetic routes, including the hydroxylation of naphthalene derivatives or through specific condensation reactions. Recent advancements in catalytic processes have made the production of high-purity 1,7-dihydroxynaphthalene more efficient and environmentally friendly, addressing growing concerns about sustainable chemical manufacturing.
In industrial applications, 1,7-dihydroxynaphthalene serves as a crucial intermediate in the production of various specialty chemicals. Its role in synthesizing advanced organic materials has made it particularly valuable in sectors focusing on high-performance polymers and functional coatings. The compound's ability to form stable complexes with metal ions has also sparked interest in its potential applications for metal ion detection systems and analytical chemistry reagents.
The thermal stability and photophysical properties of 1,7-dihydroxynaphthalene have made it a subject of study in materials science research. Scientists are particularly interested in how modifications to the naphthalene backbone can alter its electronic properties for potential use in organic electronics and optoelectronic devices. This aligns with current market trends focusing on next-generation electronic materials that combine performance with environmental sustainability.
From a commercial perspective, the global market for naphthalene derivatives including 1,7-dihydroxynaphthalene has shown steady growth. The increasing demand for specialty chemical intermediates in Asia-Pacific regions, particularly for applications in advanced material synthesis, has driven production capacity expansions. Market analysts frequently search for information about 1,7-dihydroxynaphthalene price trends and supply chain dynamics, reflecting the compound's commercial importance.
Quality control and analytical methods for 1,7-dihydroxynaphthalene represent another area of frequent inquiry. Standard characterization techniques include HPLC analysis, melting point determination, and spectroscopic methods such as IR and NMR. The development of more sensitive and selective analytical protocols for dihydroxynaphthalene isomers remains an active research area, particularly for applications requiring ultra-high purity materials.
Environmental and safety considerations for 1,7-dihydroxynaphthalene handling have become increasingly important in recent years. While not classified as hazardous under standard regulations, proper chemical handling procedures should always be followed. The compound's biodegradation pathways and ecotoxicological profile have been subjects of environmental chemistry studies, especially in the context of developing greener chemical processes.
Future research directions for 1,7-dihydroxynaphthalene may focus on its potential in emerging technologies. The compound's molecular structure makes it an interesting candidate for molecular electronics applications and as a building block for functional nanomaterials. Additionally, its potential use in pharmaceutical intermediates (though not as an active ingredient) continues to be explored within strict regulatory frameworks.
For researchers and industry professionals seeking 1,7-dihydroxynaphthalene suppliers, it's important to consider factors such as product purity, batch consistency, and technical support capabilities. The compound is typically available in various purity grades ranging from technical grade to high-purity standards suitable for research applications. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the stability of this naphthalene derivative over time.
In conclusion, 1,7-Dihydroxynaphthalene (CAS 575-38-2) represents an important member of the aromatic polyhydroxy compounds family with diverse applications across multiple industries. Its unique chemical properties continue to inspire research into novel applications, particularly in areas aligned with sustainable chemistry and advanced material development. As industrial needs evolve and environmental considerations become increasingly important, compounds like 1,7-dihydroxynaphthalene will likely maintain their relevance in specialty chemical markets.
